4-(Azepane-1-carbonyl)benzonitrile

• IUPAC Name: 4-(azepane-1-carbonyl)benzonitrile
• InChI: InChI=1S/C14H16N2O/c15-11-12-5-7-13(8-6-12)14(17)16-9-3-1-2-4-10-16/h5-8H,1-4,9-10H2
• InChI Key: ZZYWPYYZQXGVEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

4-(Azepane-1-carbonyl)benzonitrile is a benzonitrile derivative featuring a seven-membered azepane ring connected via a carbonyl group to the para-position of the benzene ring. This compound is of interest in medicinal chemistry and materials science due to its modular structure, which allows for diverse applications such as enzyme inhibition, nonlinear optics, or organic electronics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Azepane-1-carbonyl)benzonitrile typically involves the formation of the azepane ring followed by its attachment to the benzonitrile moiety. One common method involves the cyclization of linear precursors through ring-closing metathesis or Beckmann rearrangement of functionalized piperidones . Another approach is the photochemical dearomative ring expansion of nitroarenes, which converts the nitro group into a singlet nitrene, leading to the formation of the azepane ring .

Industrial Production Methods

Industrial production of 4-(Azepane-1-carbonyl)benzonitrile may involve scalable synthetic routes such as the use of ionic liquids as recycling agents to simplify the separation process and eliminate the need for metal salt catalysts . This green synthesis approach not only enhances yield but also reduces environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-(Azepane-1-carbonyl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The benzonitrile moiety can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include hydroxylamine hydrochloride for the formation of benzonitrile, and palladium catalysts for cyclization reactions . Reaction conditions often involve moderate temperatures and the use of solvents like dimethylformamide (DMF) or dichloromethane (DCM) .

Major Products Formed

Major products formed from these reactions include various functionalized azepane derivatives, which can be further modified to enhance their chemical and biological properties .

Scientific Research Applications

4-(Azepane-1-carbonyl)benzonitrile has a wide range of scientific research applications:

Chemistry: It serves as a key intermediate in the synthesis of complex nitrogen heterocycles.

Biology: The compound is used in the development of novel inhibitors and DNA binding reagents.

Medicine: It has potential therapeutic applications, including the development of antidiabetic and anticancer agents.

Industry: The compound is utilized in the production of advanced coatings and materials.

Mechanism of Action

The mechanism of action of 4-(Azepane-1-carbonyl)benzonitrile involves its interaction with molecular targets such as enzymes and receptors. The azepane ring’s nitrogen atom can form hydrogen bonds with biological molecules, influencing their activity. Additionally, the benzonitrile moiety can participate in π-π interactions with aromatic residues in proteins, further modulating their function .

Comparison with Similar Compounds

Structural and Electronic Features

The benzonitrile core is a common scaffold in the provided evidence, but substituent variations significantly alter properties. Key analogs include:

Compound Name	Substituent Features	Key Differences from Target Compound	References
4-(Azepan-1-yl)naphthalene-1-carbonitrile	Naphthalene core, azepane-N linkage	Larger aromatic system; no carbonyl group
4-[(4-Phenyltriazol-1-yl)methyl]benzonitrile	Triazole-methylene group	Heterocyclic substituent; click chemistry synthesis
4-DMDBA (dibenzylideneacetone derivative)	Extended π-conjugation	Nonlinear optical properties emphasized
4-(4-Bromoimidazol-5-yl)benzonitrile	Bromo-imidazole substituent	Halogenated heterocycle; Suzuki coupling synthesis
4-((7-Mesitylamino)triazolopyrimidinyl)benzonitrile	Triazolopyrimidine group	Antiviral activity (HIV-1 NNRTIs)

Analysis :

• Substituent Type : The azepane carbonyl in the target compound contrasts with triazole (electron-rich) or bromo-imidazole (halogenated) groups. The carbonyl may improve hydrogen-bonding capacity compared to triazole derivatives .
• Synthesis : The target compound likely requires amide bond formation, whereas analogs use click chemistry (triazoles) or cross-coupling reactions (imidazoles) .

Physicochemical and Material Properties

• Nonlinear Optics: 4-DMDBA exhibits a βHRS value of ~50 × 10⁻³⁰ cm⁴·statvolt⁻¹, outperforming oxazole and chalcone derivatives. The azepane carbonyl’s electron-withdrawing nature may enhance hyperpolarizability, though this requires experimental validation .
• Electroluminescence: Cyano-containing carbazole derivatives (e.g., SPICN-Cz) show improved OLED performance due to charge-transfer states. The azepane’s flexibility might reduce rigidity, affecting emission efficiency compared to carbazole analogs .

Q & A

Q. What are the critical parameters for synthesizing 4-(Azepane-1-carbonyl)benzonitrile with high yield and purity?

Synthesis typically involves multi-step organic reactions, including coupling azepane derivatives with benzonitrile precursors. Key parameters include:

• Temperature control : Reactions often require low temperatures (0–5°C) to minimize side reactions (e.g., nitrile hydrolysis).
• Inert atmosphere : Use of nitrogen or argon to prevent oxidation of intermediates .
• Catalysts : Palladium-based catalysts for cross-coupling steps, with optimized loading (e.g., 5–10 mol%) to balance cost and efficiency .
• Solvent selection : Polar aprotic solvents like DMF or acetonitrile improve solubility of intermediates .

Q. How is 4-(Azepane-1-carbonyl)benzonitrile characterized, and what analytical methods are essential?

Characterization relies on:

• Spectroscopic techniques : NMR (¹H/¹³C) to confirm the azepane-carbonyl linkage and benzonitrile moiety.
• Mass spectrometry (MS) : High-resolution MS (HRMS) for molecular weight validation.
• X-ray crystallography : Resolves stereochemistry and confirms solid-state conformation .
• Chromatography : HPLC or UPLC (e.g., C18 columns) to assess purity (>95% threshold for biological assays) .

Q. What preliminary biological activities have been reported for this compound?

Early studies on structural analogs (e.g., kinase inhibitors) suggest:

• Enzyme inhibition : Potential interaction with ATP-binding pockets in kinases, validated via biochemical assays (IC₅₀ values in µM range) .
• Cellular assays : Cytotoxicity screening in cancer cell lines (e.g., MTT assays) to identify growth inhibition .

Advanced Research Questions

Q. How can researchers resolve contradictory data in biological activity studies of 4-(Azepane-1-carbonyl)benzonitrile?

Discrepancies may arise from:

• Purity variations : Use UPLC-MS/MS to quantify impurities (e.g., genotoxic byproducts) that skew bioactivity results .
• Assay conditions : Differences in pH, temperature, or co-solvents (e.g., DMSO concentration) can alter compound stability .
• Structural analogs : Compare activity with derivatives (e.g., 4-phenylpiperazine analogs) to isolate pharmacophores .

Q. What computational methods are used to predict the reactivity and stability of 4-(Azepane-1-carbonyl)benzonitrile?

• Density Functional Theory (DFT) : Models electron distribution to predict sites for nucleophilic/electrophilic attacks (e.g., carbonyl group reactivity) .
• Molecular Dynamics (MD) : Simulates interactions with biological targets (e.g., kinases) to guide structure-activity relationship (SAR) studies .
• Solvent effects : Predict solubility and stability using COSMO-RS or similar models .

Q. What strategies mitigate degradation of 4-(Azepane-1-carbonyl)benzonitrile during long-term storage or experiments?

• Storage conditions : -20°C under argon, with desiccants to prevent hydrolysis of the nitrile group .
• Buffered solutions : Use phosphate buffers (pH 7.4) to maintain stability in biological assays .
• Light sensitivity : Store in amber vials to avoid photodegradation of the azepane-carbonyl bond .

Methodological Guidance

Q. How to design SAR studies for 4-(Azepane-1-carbonyl)benzonitrile derivatives?

• Core modifications : Replace azepane with diazepane or piperazine to test ring size effects on target binding .
• Functional group swaps : Substitute nitrile with amide or ester to evaluate electronic effects .
• Bioisosteres : Use triazole or imidazole rings to mimic carbonyl interactions in enzyme pockets .

Q. What analytical techniques are recommended for detecting trace impurities in synthesized batches?

• UPLC-MS/MS : Quantifies genotoxic impurities (e.g., brominated byproducts) at ppm levels .
• ICP-MS : Detects residual metal catalysts (e.g., palladium) from synthesis steps .
• FT-IR spectroscopy : Identifies hydrolyzed products (e.g., carboxylic acids from nitrile degradation) .